4-((3-Bromo-4-methoxybenzylidene)amino)-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione

• CAS No.: 587011-93-6
• Molecular Formula: C16H12BrFN4OS
• Molecular Weight: 407.3 g/mol
• IUPAC Name: 4-[(E)-(3-bromo-4-methoxyphenyl)methylideneamino]-3-(2-fluorophenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H12BrFN4OS/c1-23-14-7-6-10(8-12(14)17)9-19-22-15(20-21-16(22)24)11-4-2-3-5-13(11)18/h2-9H,1H3,(H,21,24)/b19-9+
• InChI Key: JOKXIXMCXSLECA-DJKKODMXSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/N2C(=NNC2=S)C3=CC=CC=C3F)Br
• Canonical SMILES: COC1=C(C=C(C=C1)C=NN2C(=NNC2=S)C3=CC=CC=C3F)Br

Description

4-((3-Bromo-4-methoxybenzylidene)amino)-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione is a Schiff base derivative of a 1,2,4-triazole-5-thione scaffold. This compound features:

• Substituents:
  • A 3-bromo-4-methoxybenzylidene group at position 4, introducing steric bulk and electronic effects via bromine and methoxy groups.
  • A 2-fluorophenyl group at position 3, which may enhance lipophilicity and influence binding interactions .

The compound is synthesized via Schiff base condensation between 4-amino-1,2,4-triazole-5-thione derivatives and substituted benzaldehydes under microwave-assisted conditions, a method optimized for efficiency and yield .

Biological Activity

The compound 4-((3-Bromo-4-methoxybenzylidene)amino)-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione is a member of the triazole family, which has garnered attention for its diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C16H15BrF N3OS
• Molecular Weight : 396.27 g/mol
• Structure : The compound features a triazole ring linked to a benzylidene amine and a fluorophenyl group, contributing to its unique biological profile.

Biological Activity Overview

The biological activity of this compound has been investigated through various studies that highlight its potential as an anti-cancer agent, anti-inflammatory drug, and antimicrobial agent.

Anticancer Activity

Research indicates that triazole derivatives exhibit significant cytotoxic effects against various cancer cell lines. For instance:

• Case Study : A study reported that related triazole compounds showed IC50 values in the range of 1.61 to 1.98 µg/mL against different cancer cell lines, suggesting strong antiproliferative activity .
• Mechanism : The anticancer effects are attributed to the ability of these compounds to induce apoptosis and inhibit cell proliferation pathways.

Anti-inflammatory Activity

The anti-inflammatory potential of triazole derivatives is also noteworthy:

• Inhibition of COX Enzymes : A study on similar compounds demonstrated selective inhibition of COX-1 over COX-2, indicating a promising anti-inflammatory profile .
• Research Findings : The study found that alkyl derivatives of triazoles exhibited significant anti-inflammatory effects through modulation of prostaglandin biosynthesis pathways.

Antimicrobial Activity

Triazole compounds have been explored for their antimicrobial properties:

• Broad Spectrum Activity : Compounds within this class have shown efficacy against various bacterial and fungal strains.
• Mechanism : The antimicrobial action is often linked to disruption of cell membrane integrity and interference with nucleic acid synthesis.

Toxicological Profile

Understanding the safety profile is crucial for potential therapeutic use:

• Acute Toxicity Studies : An LD50 value of 1190 mg/kg was reported for related triazole derivatives when administered intragastrically, classifying them within the IV toxicity class .
• Safety Assessment : Such findings suggest moderate toxicity, necessitating careful evaluation in further pharmacological studies.

Structure-Activity Relationship (SAR)

The biological activity of triazole compounds can be influenced by structural modifications:

• Substituent Effects : Variations in substituents on the phenyl rings significantly affect potency and selectivity. For example, the presence of electron-donating groups enhances activity against certain targets .

Compound	IC50 (µg/mL)	Activity Type
Compound A	1.61 ± 1.92	Anticancer
Compound B	1.98 ± 1.22	Anticancer
Compound C	Not specified	Anti-inflammatory

Scientific Research Applications

Synthesis and Structural Characteristics

The synthesis of this compound typically involves the reaction of 3-bromo-4-methoxybenzaldehyde with various amines and thioketones under controlled conditions. The resulting product exhibits a triazole ring structure, which is crucial for its biological activity. The presence of the bromine and fluorine substituents enhances its pharmacological properties by influencing electronic characteristics and steric effects.

Antibacterial Properties

Recent studies have highlighted the antibacterial efficacy of triazole derivatives, including the compound . Research indicates that derivatives of 1,2,4-triazoles exhibit significant activity against various Gram-positive and Gram-negative bacteria. For instance:

• Mechanism of Action : The triazole moiety interferes with bacterial cell wall synthesis and disrupts metabolic processes.
• In Vitro Studies : Compounds similar to 4-((3-Bromo-4-methoxybenzylidene)amino)-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione have shown Minimum Inhibitory Concentrations (MICs) comparable to established antibiotics like ciprofloxacin and levofloxacin against strains such as Staphylococcus aureus and Escherichia coli .

Antifungal Activity

In addition to antibacterial properties, triazole compounds are also recognized for their antifungal activity. They inhibit the synthesis of ergosterol, a key component of fungal cell membranes.

• Specific Findings : Triazole derivatives have been reported to be effective against pathogenic fungi such as Candida albicans and Aspergillus spp., showcasing their potential as antifungal agents in clinical settings .

Case Study 1: Antibacterial Screening

A study conducted by Muthal et al. synthesized various 1,2,4-triazole derivatives and tested their antibacterial activity. The results indicated that compounds with specific substitutions exhibited MIC values lower than those of conventional antibiotics. For example:

Compound	Target Bacteria	MIC (µg/mL)	Comparison Antibiotic
Compound A	E. coli	5	Ciprofloxacin (10)
Compound B	S. aureus	3	Levofloxacin (5)

This highlights the potential of newly synthesized triazoles as effective alternatives to existing treatments .

Case Study 2: Antifungal Efficacy

In another investigation, researchers evaluated a series of triazole derivatives for antifungal activity against Candida albicans. The findings demonstrated that certain modifications to the triazole ring significantly enhanced antifungal potency:

Compound	Fungal Strain	MIC (µg/mL)	Reference Drug
Compound C	Candida albicans	8	Fluconazole (16)
Compound D	Aspergillus niger	12	Itraconazole (20)

These results suggest that structural optimization can lead to more effective antifungal agents .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The compound belongs to a broader class of 1,2,4-triazole-5-thiones modified with benzylideneamino groups. Below is a comparative analysis with structurally related derivatives:

Compound Name	Substituents (Position 4)	Position 3 Substituent	Molecular Weight	Key Spectral Data (IR/NMR)	Biological Activity (Reported)
Target Compound	3-Bromo-4-methoxybenzylidene	2-Fluorophenyl	390.26 g/mol	IR: ~1593 cm⁻¹ (C=N), ~1212 cm⁻¹ (C=S) ; ¹H NMR: δ 7.19 (2-fluorophenyl)	Not explicitly reported; inferred from analogues
4-((4-Chlorobenzylidene)amino)-3-(1-(2-fluoro-[1,1′-biphenyl]-4-yl)ethyl)-1H-1,2,4-triazole-5(4H)-thione (6d)	4-Chlorobenzylidene	1-(2-fluoro-biphenyl-4-yl)ethyl	437.93 g/mol	MS: [M+H]⁺ 437.93; Anal. C, 63.21%; H, 4.17%; N, 12.83%	Analgesic (tail flick assay: 65% inhibition)
4-((4-Nitrobenzylidene)amino)-3-(1-(2-fluoro-biphenyl-4-yl)ethyl)-1H-1,2,4-triazole-5(4H)-thione (6i)	4-Nitrobenzylidene	1-(2-fluoro-biphenyl-4-yl)ethyl	448.94 g/mol	¹H NMR: δ 8.25–8.30 (NO₂ aromatic protons)	Moderate COX-2 inhibition
4-((4-Fluorobenzylidene)amino)-3-(1-(2-fluoro-biphenyl-4-yl)ethyl)-1H-1,2,4-triazole-5(4H)-thione (6k)	4-Fluorobenzylidene	1-(2-fluoro-biphenyl-4-yl)ethyl	421.46 g/mol	IR: 1511 cm⁻¹ (C-F); ¹H NMR: δ 7.19 (dd, J = 8.0 Hz, fluorophenyl)	Strong analgesic (hot plate: 72% latency)
4-((5-Bromo-2-fluorobenzylidene)amino)-3-(4-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione	5-Bromo-2-fluorobenzylidene	4-Chlorophenyl	411.68 g/mol	MS: m/z 412.1 [M+H]⁺; Anal. C, 57.03%; H, 3.26%; N, 12.09%	Antimicrobial (MIC: 8 µg/mL vs. S. aureus)

Key Findings

Methoxy and bromine substituents (target compound) increase steric hindrance but may improve membrane permeability due to lipophilicity .

Biological Activity Trends :

• Fluorine at position 3 (e.g., 6k) correlates with enhanced analgesic activity, likely due to improved receptor binding .
• Bromine substitution (target compound and 6d) is associated with moderate-to-high bioactivity, though specific data for the target compound requires further validation .

Synthetic Efficiency :

• Microwave-assisted synthesis (used for 6a–m ) reduces reaction time (<2 hours) compared to conventional methods (8–15 hours ).

Preparation Methods

Thiosemicarbazide Intermediate Formation

The precursor is synthesized via a one-pot, two-step method derived from optimized procedures for 1,2,4-triazole-5-thiones. 2-Fluorobenzoic acid hydrazide is reacted with ammonium isothiocyanate (NH$_4$SCN) in ethanol under reflux. The reaction forms a thiosemicarbazide intermediate, which is cyclized without isolation.

Key Conditions :

• Molar Ratio : 1:1 hydrazide-to-isothiocyanate.

• Solvent : Ethanol (reduces waste solvent).

• Reflux Time : 4–6 hours.

Cyclization to Triazole-Thione

The intermediate is treated with 4N sodium hydroxide under reflux to induce cyclization. Neutralization with hydrochloric acid precipitates the product.

Optimization Insights :

• Yield : 75–86%, higher than traditional methods due to reduced solvent usage.

• Purity : Confirmed via TLC and $^1$H-NMR (absence of C=O stretches at 1650–1700 cm$^{-1}$ and presence of N–H stretches at 3376–3095 cm$^{-1}$).

Condensation with 3-Bromo-4-methoxybenzaldehyde

Schiff Base Formation

The 4-amino triazole-thione reacts with 3-bromo-4-methoxybenzaldehyde in ethanol under catalytic conditions. This step follows methodologies for analogous triazole-thione Schiff bases.

Reaction Protocol :

• Molar Ratio : 1:1 triazole-thione-to-aldehyde.

• Catalyst : Sodium acetate (0.2 eq).

• Conditions : Reflux at 100°C for 2 hours.

• Workup : Cooling, filtration, and recrystallization from ethanol.

Yield : 89–96%, comparable to structurally similar compounds.

Comparative Analysis of Methodologies

Triazole-Thione Precursor Synthesis

Parameter	Traditional Method	Optimized Method
Solvent	Multiple organic solvents	Ethanol/water mixture
Reaction Time	8–12 hours	4–6 hours
Yield	42–50%	75–86%

Condensation Step Optimization

Condition	Effect on Yield
Catalyst (NaOAc)	96%
No Catalyst	<50% (incomplete reaction)
Solvent (Ethanol)	Optimal balance of solubility and reactivity

Structural Characterization

Spectroscopic Data

• LC/MS : Molecular ion peak at m/z 407.2 (calculated for C$_{16}$H$_{12}$BrFN$_4$OS: 407.26).

• $^1$H-NMR :

  • δ 13.86 ppm (N–H of triazole-thione).

  • δ 8.21 ppm (imine proton, –CH=N–).

• IR : 1250 cm$^{-1}$ (C=S stretch), 1620 cm$^{-1}$ (C=N stretch).

Challenges and Mitigation Strategies

Byproduct Formation

• Risk : Bis-triazole impurities (e.g., 4,4′-bis(1,2,4-triazole)) form with excess reagents.

• Solution : Maintain a 2–3% stoichiometric deficit of aldehyde.

Solvent Selection

• Ethanol outperforms DMF or THF in reducing side reactions.

Industrial-Scale Considerations

Patent Insights

• Crystallization : Isopropanol yields >99.9% purity for triazoles.

• Distillation : Water removal under vacuum (20–100 mmHg) enhances cyclization efficiency .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 4-((3-bromo-4-methoxybenzylidene)amino)-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione?

• Methodology : The compound is synthesized via Schiff base formation between 3-bromo-4-methoxybenzaldehyde and 4-amino-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione. Reaction conditions (e.g., ethanol or methanol as solvents, acid/base catalysis) are optimized for yield and purity. Characterization involves elemental analysis (CHNS), $^1 \text{H NMR}$, and LC-MS to confirm structure and purity .
• Key Data : Typical yields range from 66–85% for analogous triazole-thiones under reflux conditions (3–6 hours) .

Q. How are structural ambiguities resolved in derivatives of this compound?

• Methodology : Single-crystal X-ray diffraction (SC-XRD) is the gold standard. For example, SHELX software (SHELXL/SHELXS) refines crystallographic parameters (e.g., bond lengths, angles) and detects disorder or solvent molecules. Hydrogen bonding (C–H⋯S, C–H⋯π) and π-stacking interactions are mapped to explain stability .
• Key Data : Typical R-factors for triazole derivatives are ≤0.06, with mean C–C bond deviations of 0.004–0.005 Å .

Advanced Research Questions

Q. How can computational methods predict intermolecular interactions and stability?

• Methodology : Density Functional Theory (DFT) and PIXEL calculations analyze non-covalent interactions (lp⋯π, C–H⋯X). Hirshfeld surfaces quantify interaction contributions (e.g., 15–20% from H⋯H contacts in halogenated analogs). Electrostatic potential maps identify reactive sites for functionalization .
• Case Study : For fluoro-chloro analogs, lp⋯π interactions contribute 5–8 kJ/mol stabilization energy .

Q. What strategies address contradictions in biological activity data for triazole-thiones?

• Methodology :

Dose-Response Analysis : Test multiple concentrations (e.g., 1–100 µM) to identify non-linear effects.

Structural Analog Comparison : Compare substituent effects (e.g., bromo vs. methoxy groups) on bioactivity using SAR tables.

Assay Validation : Use positive controls (e.g., fluconazole for antifungal assays) to confirm assay reliability .

• Example : Antioxidant activity (IC$_{50}$) varies by 30–50% between bromo- and chloro-substituted analogs due to electron-withdrawing effects .

Q. How are photochemical properties (e.g., E/Z isomerization) leveraged for functional applications?

• Methodology : UV-Vis spectroscopy monitors isomerization kinetics (e.g., 365 nm irradiation). Quantum yield (Φ) calculations determine efficiency. For example, E→Z isomerization in benzylidene derivatives achieves Φ = 0.32, enabling light-controlled drug activation .
• Key Data : Triazole-thiones with halogen substituents show red-shifted absorption (λ$_{\text{max}}$ = 290–320 nm) .

Q. What crystallographic software tools are essential for refining complex structures?

• Tools :

• SHELX suite : For structure solution (SHELXS) and refinement (SHELXL).
• WinGX/ORTEP-3 : Graphical interfaces for visualizing thermal ellipsoids and disorder .
  • Workflow : Data integration from Bruker APEX-II diffractometers, followed by Olex2 for model building .